Cas no 2674178-86-8 (3,5-dimethyl-1-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1H-pyrazole)

• Product Name: 3,5-dimethyl-1-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1H-pyrazole
• CAS No: 2674178-86-8
• MF: C₁₇H₂₃BN₂O₂
• MW: 298.187724351883
• CID: 5086675
• PubChem ID: 137952245
• Update Time: 2025-10-29

3,5-dimethyl-1-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethyl-1-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1H-pyrazole
• 3,5-dimethyl-1-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1H-pyrazole
• 3,5-DIMETHYL-1-[3-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]-1H-PYRAZOLE
• EN300-1706406
• 2674178-86-8
• F72496
• 3,5-dimethyl-1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]pyrazole

• Inchi： 1S/C17H23BN2O2/c1-12-10-13(2)20(19-12)15-9-7-8-14(11-15)18-21-16(3,4)17(5,6)22-18/h7-11H,1-6H3
• InChI Key： NNBBWWOXUYQOCI-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(B3OC(C)(C)C(C)(C)O3)=C2)C(C)=CC(C)=N1

Computed Properties

• Exact Mass: 298.1852581g/mol
• Monoisotopic Mass: 298.1852581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3Ų

Additional information on 3,5-dimethyl-1-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1H-pyrazole

Comprehensive Overview of 3,5-dimethyl-1-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1H-pyrazole (CAS No. 2674178-86-8)

The compound 3,5-dimethyl-1-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1H-pyrazole (CAS No. 2674178-86-8) is a boronic ester derivative with significant applications in organic synthesis and pharmaceutical research. Its unique structure, featuring a pyrazole core and a tetramethyl-1,3,2-dioxaborolane moiety, makes it a valuable intermediate in Suzuki-Miyaura cross-coupling reactions, a topic frequently searched by chemists and researchers. The growing interest in boron-containing compounds and their role in drug discovery has further elevated the relevance of this compound.

In recent years, the demand for boronic acid derivatives has surged due to their versatility in forming carbon-carbon bonds, a critical step in synthesizing complex molecules. The 3,5-dimethyl-1H-pyrazole segment in this compound adds stability and selectivity, making it a preferred choice for researchers exploring heterocyclic chemistry. This aligns with the increasing number of searches for "pyrazole derivatives in medicinal chemistry" and "boron-based catalysts," reflecting the compound's alignment with current scientific trends.

The tetramethyl-1,3,2-dioxaborolan-2-yl group in CAS No. 2674178-86-8 enhances its solubility in organic solvents, a feature often highlighted in queries about "boronate esters in organic synthesis." This property is particularly advantageous in reactions requiring mild conditions, such as those involving sensitive functional groups. Additionally, the compound's stability under aerobic conditions addresses a common concern among researchers, as evidenced by searches like "air-stable boronic esters."

From a pharmaceutical perspective, 3,5-dimethyl-1-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1H-pyrazole has potential applications in the development of kinase inhibitors and anti-inflammatory agents. The pyrazole scaffold is a well-known pharmacophore, frequently discussed in forums and publications focusing on "drug-like molecules" and "small-molecule therapeutics." Its boronic ester functionality also opens doors to proteolysis-targeting chimeras (PROTACs), a hot topic in targeted protein degradation research.

Environmental and sustainability considerations are increasingly shaping chemical research, and this compound aligns with the trend toward "green chemistry." Its efficiency in cross-coupling reactions reduces the need for heavy metal catalysts, a point of interest for researchers searching for "sustainable synthetic methods." The compound's compatibility with microwave-assisted synthesis further enhances its appeal, as this technique is widely explored for reducing reaction times and energy consumption.

In summary, 3,5-dimethyl-1-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1H-pyrazole (CAS No. 2674178-86-8) is a multifaceted compound with broad applicability in modern chemistry. Its structural features cater to the evolving needs of organic synthesis, drug discovery, and sustainable methodologies, making it a subject of ongoing interest in both academic and industrial settings.